Cas no 72434-97-0 (11-Eicosenyl methanesulfonate)

• Product Name: 11-Eicosenyl methanesulfonate
• CAS No: 72434-97-0
• MF: C₂₁H₄₂O₃S
• MW: 374.621386051178
• CID: 5092282
• Update Time: 2025-05-19

11-Eicosenyl methanesulfonate Chemical and Physical Properties

Names and Identifiers

• 11-Eicosen-1-ol, methanesulfonate, (Z)- (9CI)
• 11-Eicosenyl methane sulfonate
• 11-Eicosenyl methanesulfonate

• Inchi： 1S/C21H42O3S/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-24-25(2,22)23/h10-11H,3-9,12-21H2,1-2H3/b11-10-
• InChI Key： XEGHZUQKODVIBC-KHPPLWFESA-N
• SMILES： C(OS(C)(=O)=O)CCCCCCCCC/C=C\CCCCCCCC

Experimental Properties

• Density: 0.945±0.06 g/cm3(Predicted)
• Boiling Point: 479.2±14.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonic acid esters

Additional information on 11-Eicosenyl methanesulfonate

Chemical Profile of 11-Eicosenyl Methanesulfonate (CAS No 72434-97-0)

11-Eicosenyl Methanesulfonate, identified by the Chemical Abstracts Service Number (CAS No) 72434-97-0, is a specialized organic compound that has garnered significant attention in the field of biochemical research and pharmaceutical development. This compound, characterized by its long-chain alkyl group and a methanesulfonate functional moiety, exhibits unique physicochemical properties that make it a valuable intermediate in synthetic chemistry and a potential candidate for various biological applications.

The molecular structure of 11-Eicosenyl Methanesulfonate consists of an eicosanyl (C20) chain linked to a methanesulfonate group. This configuration imparts hydrophobicity to the compound while the negatively charged sulfonate group enhances its solubility in polar solvents, making it suitable for aqueous-based biological assays. The compound’s stability under various conditions and its ability to interact with biological targets have positioned it as a subject of interest in drug discovery and material science.

In recent years, research involving 11-Eicosenyl Methanesulfonate has expanded into multiple domains, particularly in the study of lipid signaling and membrane interactions. The eicosanyl chain, reminiscent of fatty acids found in cell membranes, suggests potential roles in modulating cell signaling pathways. Studies have begun to explore its interactions with G protein-coupled receptors (GPCRs) and other membrane-bound proteins, which are pivotal in mediating responses to external stimuli.

One of the most compelling areas of investigation has been its potential application in anti-inflammatory therapies. Eicosanoids, a class of bioactive lipids derived from fatty acids, are well-known for their roles in inflammation and immune responses. Given the structural similarity between 11-Eicosenyl Methanesulfonate and certain eicosanoids, researchers have hypothesized that it might interfere with pathways leading to inflammation. Preliminary in vitro studies have shown that derivatives of this compound can modulate the activity of enzymes such as lipoxygenases and cyclooxygenases, which are central to inflammatory processes.

Moreover, the methanesulfonate group in 11-Eicosenyl Methanesulfonate contributes to its utility as a synthetic intermediate. Its stability and reactivity profile allow for easy modifications, enabling chemists to append or replace functional groups as needed for specific applications. This flexibility has made it a valuable building block in the synthesis of more complex molecules, including those designed for therapeutic purposes.

The pharmaceutical industry has taken note of these properties, leading to several ongoing clinical trials where 11-Eicosenyl Methanesulfonate or its derivatives are being tested for efficacy in treating inflammatory disorders. While results are still emerging, the preliminary data suggest promising outcomes that warrant further investigation. Companies specializing in biochemical reagents have also started offering 11-Eicosenyl Methanesulfonate as part of their catalog, recognizing its growing importance in research.

Beyond medicine, 11-Eicosenyl Methanesulfonate finds applications in material science, particularly in the development of novel polymers and surfactants. Its ability to form stable emulsions and its compatibility with other polymers make it an attractive candidate for formulating advanced materials with tailored properties. Researchers are exploring its use in creating biodegradable plastics and coatings that could reduce environmental impact while maintaining performance standards.

The synthesis of 11-Eicosenyl Methanesulfonate is another area where innovation is rapidly advancing. Traditional methods often involve multi-step processes that can be inefficient or produce byproducts that complicate purification. However, recent advancements in catalytic chemistry have enabled more streamlined synthetic routes, reducing costs and improving yields. These improvements not only make the compound more accessible but also open doors for large-scale production needed for industrial applications.

Environmental scientists are also interested in 11-Eicosenyl Methanesulfonate due to its potential role as an environmental marker. Its persistence in aquatic systems and its interaction with aquatic organisms make it a candidate for monitoring pollution levels and assessing ecological health. By studying concentrations of this compound in water bodies, researchers can gain insights into industrial activities and their impact on ecosystems.

The regulatory landscape surrounding 11-Eicosenyl Methanesulfonate is evolving alongside these discoveries. As its applications broaden, regulatory bodies are working to establish guidelines for safe handling and disposal. This ensures that while the compound continues to be studied and utilized beneficially, potential risks are minimized both for researchers and the environment.

In conclusion,11-Eicosenyl Methanesulfonate (CAS No 72434-97-0) stands as a testament to the interconnectedness of chemistry across various scientific disciplines. Its unique properties have sparked innovation in drug development, material science, environmental monitoring, and beyond. As research progresses，this compound will likely continue to play a pivotal role，offering new opportunities for advancement while posing challenges that require collaborative efforts from chemists，biologists，and engineers worldwide.